Cas no 1874548-25-0 (3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione)

• Product Name: 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione
• CAS No: 1874548-25-0
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5162666
• Update Time: 2026-03-04

3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((3-hydroxypropyl)amino)thietane 1,1-dioxide
• 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione

• Inchi： 1S/C6H13NO3S/c8-3-1-2-7-6-4-11(9,10)5-6/h6-8H,1-5H2
• InChI Key： AMXBKMOAXIEKFH-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NCCCO)C1

Additional information on 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione

Exploring the Unique Properties and Applications of 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione (CAS No. 1874548-25-0)

In the rapidly evolving field of chemical research, 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione (CAS No. 1874548-25-0) has emerged as a compound of significant interest. This sulfur-containing heterocyclic molecule, characterized by its thietane-1,1-dione core and 3-hydroxypropyl substituent, offers a unique combination of reactivity and stability, making it a valuable building block in pharmaceutical and material science applications.

The molecular structure of 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione presents several intriguing features that researchers are actively exploring. The presence of both sulfone and amino alcohol functionalities in a single molecule creates opportunities for diverse chemical transformations. Recent studies have focused on its potential as a precursor for bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

From a synthetic chemistry perspective, the thietane-1,1-dione moiety offers interesting possibilities for ring-opening reactions and nucleophilic substitutions. The 3-hydroxypropyl side chain enhances the compound's solubility in polar solvents, facilitating its use in aqueous reaction systems. These properties align well with current industry trends toward green chemistry and sustainable synthesis, addressing frequent search queries about environmentally friendly chemical processes.

In pharmaceutical research, the compound's structural features have attracted attention for their potential in drug discovery. The combination of a rigid thietane ring with flexible hydroxypropyl chain mimics certain pharmacophores found in bioactive molecules. Researchers investigating small molecule therapeutics and targeted drug delivery systems often search for compounds with precisely these characteristics.

The material science applications of 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione are equally promising. Its ability to serve as a crosslinking agent or polymerization modifier is being explored in the development of specialty polymers. These investigations respond to growing market demands for high-performance materials with enhanced thermal stability and mechanical properties.

Analytical characterization of this compound reveals interesting spectral features. The sulfone group produces distinctive signals in both NMR and IR spectroscopy, while the amino alcohol functionality contributes to its unique chromatographic behavior. These properties make it particularly valuable for method development in analytical chemistry, addressing common search terms related to compound identification and structural elucidation.

Recent patent literature indicates growing commercial interest in 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione and its derivatives. Several applications highlight its use in specialty chemicals and advanced intermediates, particularly in sectors requiring high-purity building blocks. This aligns with current market trends toward custom synthesis and tailor-made molecules.

From a safety perspective, proper handling of 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione requires standard laboratory precautions. While not classified as hazardous under normal conditions, its chemical reactivity warrants appropriate storage conditions and handling procedures, topics frequently searched by laboratory professionals and safety officers.

The compound's stability profile makes it suitable for various chemical transformations and storage conditions. Stability studies indicate good shelf life when stored properly, addressing common concerns about compound degradation and storage recommendations that frequently appear in search queries.

Looking forward, the unique properties of 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione position it as a compound with significant potential across multiple research areas. Its combination of structural features responds to current demands in medicinal chemistry, material science, and chemical biology, making it a molecule worth watching in coming years.

For researchers interested in obtaining 3-[(3-hydroxypropyl)amino]-1λ?-thietane-1,1-dione (CAS No. 1874548-25-0), several specialty chemical suppliers now include it in their catalogs. The growing availability reflects increasing recognition of its value as a versatile intermediate in synthetic chemistry applications.